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Compound of Interest

Compound Name: Isopropyl hydrogen sulphate

Cat. No.: B037201 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropyl hydrogen sulphate, also known as propan-2-yl hydrogen sulfate, is a reactive

organosulfate ester with the chemical formula C₃H₈O₄S.[1][2][3] It serves as a versatile and

important intermediate in fine chemical and pharmaceutical synthesis.[1][2] Its primary role lies

in its function as a potent isopropylating agent, enabling the introduction of the isopropyl group

into various molecular architectures, a common structural motif in many active pharmaceutical

ingredients (APIs).[1] Furthermore, it functions as an acid catalyst in specific chemical

processes.[4][5] This document provides detailed application notes, reaction mechanisms, and

experimental protocols relevant to its use in a pharmaceutical research and development

setting.

Physicochemical Properties
A summary of the key physicochemical properties of isopropyl hydrogen sulphate is

presented below.
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Property Value Reference

Molecular Formula C₃H₈O₄S [2]

Molecular Weight 140.16 g/mol [6]

CAS Number 6914-90-5 [7]

Appearance Colorless, odorless liquid [2]

Density 1.356 g/cm³ [2][3]

pKa -2.84 ± 0.15 (Predicted) [2][3]

Solubility
Highly soluble in water and

polar organic solvents
[2]

Applications in Pharmaceutical Synthesis
Isopropyl hydrogen sulphate is a valuable reagent for several key transformations in

pharmaceutical synthesis.

Isopropylation via Nucleophilic Substitution
The most prominent application of isopropyl hydrogen sulphate is as an electrophilic

alkylating agent.[8] The sulfate moiety is an excellent leaving group, facilitating the transfer of

an isopropyl group to a variety of nucleophiles (e.g., amines, alcohols, phenols) through a

bimolecular nucleophilic substitution (Sₙ2) mechanism.[1][8] This reaction is fundamental for

synthesizing isopropyl ethers and N-isopropyl derivatives, which are precursors to or

components of complex bioactive molecules.[1]
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Caption: General workflow for isopropylation using isopropyl hydrogen sulphate.

Synthesis of Isourea Derivatives
Isopropyl hydrogen sulphate is instrumental in the synthesis of isourea derivatives. It acts as

both an activating agent and a leaving group, enabling the controlled formation of carbon-

nitrogen bonds essential for the isourea core structure.[8] This application is particularly

valuable in medicinal chemistry for creating molecules with potential therapeutic activities.

Acid Catalysis
In addition to its role as an alkylating agent, isopropyl hydrogen sulphate can serve as an

effective acid catalyst in processes like etherification and condensation reactions.[4][8] Its

acidic nature allows it to protonate substrates, thereby activating them for subsequent

nucleophilic attack.[8]

Application Reaction Type Reported Yield Reference

Synthesis of Isourea

Derivatives

Nucleophilic Attack /

C-N Bond Formation
50-75% [8]

Etherification
Acid-Catalyzed

Condensation
Not specified [8]

General

Isopropylation

Nucleophilic

Substitution (Sₙ2)
Varies [1][8]

Reaction Mechanisms
Nucleophilic Substitution (Sₙ2) Mechanism
The primary mechanism of action for isopropyl hydrogen sulphate as an alkylating agent is

the Sₙ2 reaction. The sulfate group (-OSO₃H) is a highly effective leaving group due to its

ability to stabilize the negative charge through resonance. A nucleophile directly attacks the

electrophilic carbon atom of the isopropyl group, leading to the displacement of the hydrogen

sulphate group in a single, concerted step.[1][8]
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Sₙ2 Isopropylation Mechanism

Nu:⁻  +  (CH₃)₂CH-OSO₃H

[Nu---C(H)(CH₃)---OSO₃H]⁻

Nucleophilic Attack

Nu-CH(CH₃)₂  +  HSO₄⁻

Leaving Group Departure

Acid-Catalyzed Etherification

Alcohol (R-OH) Protonated Alcohol
(R-OH₂⁺)

+ H⁺ (from catalyst) Intermediate Complex+ R-OH (Nucleophile) Ether (R-O-R)

- H₂O
- H⁺ (catalyst regenerated)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Impurity Risk Management
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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